1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide
Overview
Description
1-(Cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide (CMTPC) is a novel compound that has recently been synthesized and studied for its potential applications in scientific research. CMTPC is a heterocyclic compound, composed of a nitrogen, a sulfur, a carbon, and a hydrogen atom, and is a derivative of pyrazole. CMTPC is a relatively new compound, and its properties and potential applications are just beginning to be explored.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound may serve as a building block for the synthesis of more complex molecules with potential therapeutic effects. Its structural features, such as the thiophene ring, are often found in drugs that exhibit various biological activities. The cyclopropylmethyl group could potentially be involved in selective binding interactions with biological targets .
Agriculture
For agricultural applications, derivatives of this compound could be explored for their potential use as agrochemicals . The thiophene moiety, in particular, is a common feature in molecules with fungicidal and herbicidal properties. Research could focus on developing new pesticides that are more effective and environmentally friendly .
Material Science
In the field of material science, this compound could be investigated for its utility in creating novel organic semiconductors . Thiophene-based compounds are known for their conductive properties, which are essential in the development of electronic devices like organic light-emitting diodes (OLEDs) and solar cells .
Environmental Science
Environmental science research might explore the use of this compound in sensing applications . Thiophene derivatives can be sensitive to various environmental pollutants, making them suitable for the detection of hazardous substances in the atmosphere or water sources .
Biochemistry
Biochemically, the compound could be used as a probe to study enzyme-substrate interactions. The pyrazole ring, in particular, is a mimic of the adenine base in nucleotides, which could make it useful in studying DNA replication and repair mechanisms .
Pharmacology
In pharmacology, the compound’s potential to act as a precursor for drug development is significant. Its structural components could be modified to enhance drug properties such as selectivity, potency, and metabolic stability, leading to the creation of new pharmacological agents .
properties
IUPAC Name |
2-(cyclopropylmethyl)-5-thiophen-2-ylpyrazole-3-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4S/c13-12(14)10-6-9(11-2-1-5-17-11)15-16(10)7-8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H3,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGQZAPYABIHQRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=CC(=N2)C3=CC=CS3)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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